N-cyclooctyl-2-(2-oxopyridin-1-yl)acetamide

• IUPAC Name: N-cyclooctyl-2-(2-oxopyridin-1-yl)acetamide
• InChI: InChI=1S/C15H22N2O2/c18-14(12-17-11-7-6-10-15(17)19)16-13-8-4-2-1-3-5-9-13/h6-7,10-11,13H,1-5,8-9,12H2,(H,16,18)
• InChI Key: IDTXIBOYLJZZHD-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CCC1)NC(=O)CN2C=CC=CC2=O
• Molecular Formula: C15H22N2O2
• Molecular Weight: 262.35 g/mol

Description

N-cyclooctyl-2-(2-oxopyridin-1-yl)acetamide, also known as CX717, is a compound that has been extensively studied for its potential as a cognitive enhancer. It belongs to the class of ampakines, which are compounds that modulate the activity of AMPA receptors in the brain. CX717 has been shown to improve cognitive function in animal models and in human clinical trials, making it a promising candidate for the treatment of cognitive disorders such as Alzheimer's disease and schizophrenia.

Mechanism of Action

N-cyclooctyl-2-(2-oxopyridin-1-yl)acetamide acts as a positive allosteric modulator of AMPA receptors, which are involved in synaptic plasticity and learning and memory. By binding to a specific site on the receptor, this compound enhances the activity of the receptor, leading to increased synaptic transmission and improved cognitive function.
Biochemical and Physiological Effects:
In addition to its cognitive-enhancing effects, this compound has also been shown to have neuroprotective effects. Animal studies have shown that this compound can protect against neuronal damage caused by ischemia and excitotoxicity. This compound has also been shown to increase the release of acetylcholine, a neurotransmitter involved in learning and memory.

Advantages and Limitations for Lab Experiments

N-cyclooctyl-2-(2-oxopyridin-1-yl)acetamide has several advantages as a research tool. It is a selective modulator of AMPA receptors, which allows for the study of the specific role of these receptors in cognitive function. This compound is also orally bioavailable, making it easy to administer in animal studies and clinical trials.
However, there are also limitations to the use of this compound in research. It has a relatively short half-life, which may limit its effectiveness in long-term studies. In addition, this compound has been shown to have side effects such as nausea and vomiting, which may limit its tolerability in human subjects.

Future Directions

There are several future directions for research on N-cyclooctyl-2-(2-oxopyridin-1-yl)acetamide. One area of interest is the potential use of this compound in the treatment of cognitive disorders such as Alzheimer's disease and schizophrenia. Clinical trials are currently underway to investigate the efficacy of this compound in these patient populations.
Another area of interest is the development of more potent and selective ampakines. This compound has served as a useful tool for studying the role of AMPA receptors in cognitive function, but more selective compounds may be needed for therapeutic applications.
Finally, there is interest in the potential use of this compound as a performance-enhancing drug. While the use of cognitive enhancers in healthy individuals is controversial, there is growing interest in the potential benefits of these compounds for improving cognitive function in high-pressure situations such as exams or job interviews. Further research is needed to investigate the efficacy and safety of this compound and other cognitive enhancers for this purpose.

Synthesis Methods

The synthesis of N-cyclooctyl-2-(2-oxopyridin-1-yl)acetamide involves several steps, including the reaction of cyclooctanone with hydroxylamine to form cyclooctanone oxime, which is then reacted with ethyl chloroacetate to form ethyl 2-cyclooctyl-2-oxoacetate. This compound is then reacted with 2-aminopyridine to form this compound.

Scientific Research Applications

N-cyclooctyl-2-(2-oxopyridin-1-yl)acetamide has been extensively studied for its potential as a cognitive enhancer. Animal studies have shown that this compound can improve learning and memory, as well as increase wakefulness and alertness. Human clinical trials have also shown promising results, with this compound improving cognitive function in healthy volunteers and in patients with cognitive impairment.